Cas no 88038-38-4 (1-Propanone, 3-bromo-1-(4-pyridinyl)-)

• Product Name: 1-Propanone, 3-bromo-1-(4-pyridinyl)-
• CAS No: 88038-38-4
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 647744
• PubChem ID: 70040475
• Update Time: 2025-04-19

1-Propanone, 3-bromo-1-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-bromo-1-(4-pyridinyl)-
• 3-bromo-1-pyridin-4-ylpropan-1-one
• 3-Bromo-1-(pyridin-4-yl)propan-1-one
• 88038-38-4
• DTXSID40741642
• SCHEMBL7265428

• Inchi： 1S/C8H8BrNO/c9-4-1-8(11)7-2-5-10-6-3-7/h2-3,5-6H,1,4H2
• InChI Key： MLKWAVVMBQQLGW-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30Ų